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Compound of Interest

Compound Name: 3-Chloro-2-methylpropionitrile
CAS No.: 7659-45-2
Cat. No.: B1294522
Get Quote
. J

An In-depth Technical Guide to the Safe Handling of 3-Chloro-2-methylpropionitrile

Introduction: A Proactive Approach to Chemical
Safety

In the landscape of pharmaceutical research and drug development, the synthesis of novel
compounds often involves intermediates with potent and hazardous properties. 3-Chloro-2-
methylpropionitrile (CAS No. 7659-45-2) is one such chemical. While its utility in organic
synthesis is significant, a comprehensive understanding of its hazard profile is paramount for
the safety of researchers and the integrity of experimental outcomes. This guide moves beyond
a simple recitation of safety data sheet (SDS) information, offering a deeper, field-proven
perspective on risk mitigation. Here, we will dissect the "what" and explain the "why" behind the
recommended safety protocols, empowering scientists to work with this compound confidently
and securely.

Chemical and Physical Identity
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A foundational element of safe handling is a clear understanding of the substance's identity and
physical characteristics. This information dictates storage conditions, potential exposure routes,
and appropriate emergency responses.

Property Value Source
IUPAC Name 3-chloro-2-methylpropanenitrile  [1]

CAS Number 7659-45-2 [1][2][3]
Molecular Formula C4H6CIN [1][2][3]
Molecular Weight 103.55 g/mol [1112]
Appearance Brown-Yellow to Yellow Liquid [2]
Refractive Index 1.4334 to 1.4354 (at 20°C) [2]
Boiling Point ~430 K (157 °C) [4]
Water Solubility Log10 of Water solubility in )

mol/l = -1.27

Hazard Analysis: Understanding the Intrinsic Risks

3-Chloro-2-methylpropionitrile is classified as hazardous under the Globally Harmonized
System (GHS). The primary risks are associated with acute toxicity via multiple exposure
routes. Acknowledging these hazards is the first step in designing effective safety protocols.

GHS Classification

According to aggregated data from notifications to the European Chemicals Agency (ECHA),
this compound is consistently classified as follows[1]:

o Acute Toxicity, Oral (Category 4): Harmful if swallowed[1].
o Acute Toxicity, Dermal (Category 4): Harmful in contact with skin[1].
o Acute Toxicity, Inhalation (Category 4): Harmful if inhaled[1].

The "Warning" signal word is associated with these classifications[1].
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GHS Hazard Classifications
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Caption: GHS Hazard Profile for 3-Chloro-2-methylpropionitrile.

Toxicological Profile and Exposure Symptoms

The toxicity of nitriles is a significant concern. While specific toxicological properties for 3-
Chloro-2-methylpropionitrile have not been fully investigated, related compounds like 3-
Chloropropionitrile offer critical insights. Toxic effects are often a result of systemic cyanide
poisoning, which inhibits cellular respiration[5].

Key Exposure Symptoms may include[5][6]:
« Initial Contact: Can cause irritation to the skin, eyes, nose, and throat[6].

o Systemic Effects: High exposure can lead to headache, nausea, dizziness, confusion, and
weakness|6].

e Severe Exposure: In severe cases, symptoms can progress to tremors, convulsions,
paralysis, respiratory depression, and potentially death[5][6]. It is crucial to note that this
compound can be readily absorbed through the skin, increasing overall exposure[5][6].
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Proactive Safety Protocols: From Handling to
Disposal

A robust safety plan encompasses every stage of the chemical's lifecycle in the laboratory.

Engineering Controls and Personal Protective
Equipment (PPE)
The hierarchy of controls prioritizes eliminating hazards at their source. When handling 3-

Chloro-2-methylpropionitrile, this translates to stringent engineering controls supplemented
by appropriate PPE.

» Primary Engineering Control: All manipulations must be conducted within a properly
operating chemical fume hood[7]. This is hon-negotiable and serves to contain vapors,
preventing inhalation, which is a primary exposure route.

o Eye and Face Protection: Wear chemical safety goggles as described by OSHA's eye and
face protection regulations in 29 CFR 1910.133 or European Standard EN166[8]. A face
shield should be used if there is a splash hazard.

e Skin Protection:

o Gloves: Given that the substance is harmful in contact with skin and readily absorbed,
protective gloves are mandatory[5][6][9]. Choose gloves (e.g., nitrile) with an appropriate
thickness and breakthrough time for halogenated organic compounds. Always dispose of
contaminated gloves after use in accordance with good laboratory practice[9].

o Lab Coat: A lab coat or other protective clothing is required to prevent skin contact[9].

o Respiratory Protection: If engineering controls are insufficient, a NIOSH-approved respirator
appropriate for organic vapors should be used.
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Caption: Hierarchy of Controls for Handling Hazardous Chemicals.

Safe Handling and Storage Procedures

+ Handling:

[e]

Wash hands and any exposed skin thoroughly after handling[7][10].

(¢]

Do not eat, drink, or smoke in areas where the chemical is used[7][10].

[¢]

Avoid breathing vapors or mist[7][11].

[¢]

Ensure all containers are properly labeled.

e Storage:
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o Store in a tightly closed container in a cool, dry, and well-ventilated area[7][8].
o Store locked up[7].
o Keep away from incompatible materials such as strong oxidizing agents[12].

Emergency Response: A Validated Workflow

Preparedness is key to mitigating the impact of an accidental exposure or spill. All personnel
must be trained on these procedures.

First-Aid Measures

Immediate and correct first aid can be life-saving. The overarching directive is to seek
immediate medical attention in all cases of exposure and show the Safety Data Sheet to the
attending physician[7].

Step-by-Step First-Aid Protocol:
e Inhalation:
o Move the person to fresh air immediately[7][11].

o If breathing has stopped, begin rescue breathing (using a pocket mask with a one-way
valve) and CPR if heart action has stopped[6][7].

o If breathing is difficult, administer oxygen[11].
o Seek immediate medical attention[7][11].
» Skin Contact:
o Immediately remove all contaminated clothing and shoes[11].
o Flush the skin with plenty of soap and water for at least 15 minutes[9][11].
o Seek immediate medical attention[7][11].

e Eye Contact:
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o Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the
upper and lower eyelids[6][7].

o Remove contact lenses if present and easy to do so. Continue rinsing[12].

o Seek immediate medical attention[7][11].

 Ingestion:
o Do NOT induce vomiting[12].
o Rinse mouth with water[7][11].
o Never give anything by mouth to an unconscious person[13].

o Seek immediate medical attention[7][11].

Exposure Occurs
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Caption: Emergency First-Aid Workflow for Exposure Incidents.

Accidental Release and Fire-Fighting Measures

e Spill Response:

o Evacuate personnel from the area[6].
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o Remove all sources of ignition[6].

o Ensure adequate ventilation.

o Wearing full PPE, absorb the spill with an inert material like vermiculite, dry sand, or
earth[6][11].

o Place the absorbed material into a suitable, labeled container for hazardous waste
disposal[6][11].

o Wash the spill area after cleanup is complete[6].

o Dispose of waste as a hazardous material in accordance with EPA and local
regulations][6].

» Fire-Fighting:

[¢]

This compound is a combustible liquid[6].

[¢]

Suitable Extinguishing Media: Use alcohol-resistant foam, dry chemical, or carbon
dioxide[6][13].

[¢]

Specific Hazards: Poisonous gases, including hydrogen chloride and nitrogen oxides, are
produced in a fire[6].

[¢]

Protective Actions: Firefighters must wear self-contained breathing apparatus (SCBA) and
full protective gear[8][9].

Conclusion: Safety as a Pillar of Scientific
Excellence

The responsible use of 3-Chloro-2-methylpropionitrile is not a barrier to research but a
prerequisite for it. By integrating the principles of hazard recognition, engineering controls,
diligent work practices, and emergency preparedness into every experiment, researchers can
effectively manage the risks associated with this valuable synthetic intermediate. This guide
serves as a technical resource to reinforce the culture of safety that underpins scientific
innovation and protects its most valuable asset: the scientist.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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